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Compound of Interest

Compound Name: 3-(Chloromethyl)-2-methylpyridine

Cat. No.: B116377 Get Quote

3-(Chloromethyl)-2-methylpyridine, identified by the CAS Number 58539-77-8, is a

substituted pyridine derivative of significant interest to the chemical and pharmaceutical

industries.[1] Its structure, featuring a reactive chloromethyl group ortho to a methyl group on

the pyridine ring, makes it a valuable and versatile intermediate for the synthesis of more

complex molecular architectures. Pyridine derivatives are foundational components in modern

drug development, serving as the backbone for numerous therapeutic agents due to their

unique chemical properties.[2] This guide provides a comprehensive technical overview for

researchers and drug development professionals, detailing the compound's properties,

synthesis protocols, reactivity, and applications, with a focus on its role as a key building block

in synthetic chemistry.

Physicochemical Properties and Identification
A clear understanding of a compound's physical and chemical properties is fundamental for its

effective use in research and development. The key identifiers and properties of 3-
(Chloromethyl)-2-methylpyridine and its commonly used hydrochloride salt are summarized

below.
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Property Value Source

CAS Number 58539-77-8 [1]

Molecular Formula C₇H₈ClN [1]

Molecular Weight 141.60 g/mol Calculated

Appearance

Data not readily available for

the free base. The

hydrochloride salt appears as

a solid.

[3]

Synonyms

2-Methyl-3-

(chloromethyl)pyridine, 3-

Picolyl chloride, 2-methyl-

[1]

For the Hydrochloride Salt (CAS: 58539-77-8):

Property Value Source

Molecular Formula C₇H₉Cl₂N [4]

Molecular Weight 178.06 g/mol [3][4]

Synthesis and Manufacturing: A Step-by-Step
Protocol
The synthesis of chloromethylated pyridines is a critical process for creating intermediates used

in pharmaceuticals and agrochemicals.[5][6] A common and illustrative pathway to synthesize

3-(Chloromethyl)-2-methylpyridine, often isolated as its hydrochloride salt, begins with 3-

methylpyridine (3-picoline). The following multi-step protocol is based on established synthetic

transformations.[7]

Overall Synthesis Workflow
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Step 1: Oxidation

Step 2: Esterification

Step 3: Reduction

Step 4: Chlorination

3-Methylpyridine

Nicotinic Acid

 KMnO₄, H₂O 

Nicotinic Acid

Methyl Nicotinate

 CH₃OH, H₂SO₄ 

Methyl Nicotinate

3-Pyridinemethanol

 NaBH₄, AlCl₃ 

3-Pyridinemethanol

3-(Chloromethyl)pyridine
Hydrochloride

 SOCl₂ 
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3-(Chloromethyl)-2-methylpyridine
(Electrophile)

Substituted Product

 Sₙ2 Reaction 

Nucleophile
(e.g., R-NH₂, R-OH, R-SH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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